Cas no 105-99-7 (dibutyl adipate)

• Product Name: dibutyl adipate
• CAS No: 105-99-7
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• MDL: MFCD00009451
• CID: 35356
• PubChem ID: 7784
• Update Time: 2025-04-18

dibutyl adipate Chemical and Physical Properties

Names and Identifiers

• dibutyl adipate
• DBA
• Adipic acid Di-n-butyl ester
• Adipic Acid Dibutyl Ester
• dibutyl hexanedioate
• Hexanedioic acid dibutyl ester
• 3ps
• cetiolb
• unitolateb
• Adimoll DB
• Butyl adipate
• Dibutyladipat
• dlbutyladipate
• 3 PS
• Cetiol B

• MDL： MFCD00009451
• Inchi： 1S/C14H26O4/c1-3-5-11-17-13(15)9-7-8-10-14(16)18-12-6-4-2/h3-12H2,1-2H3
• InChI Key： XTJFFFGAUHQWII-UHFFFAOYSA-N
• SMILES： CCCCOC(CCCCC(OCCCC)=O)=O

Computed Properties

• Exact Mass: 258.18300
• Monoisotopic Mass: 258.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.962 g/mL at 25 °C(lit.)
• Melting Point: -32°C(lit.)
• Boiling Point: 305°C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.436(lit.)
• PSA: 52.60000
• LogP: 3.23340
• FEMA: 3543
• Solubility: Soluble in ether and ethanol, insoluble in water.

dibutyl adipate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H361-H411
• Warning Statement： P201-P202-P273-P280-P308+P313-P391-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：AV0900000
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38
• HazardClass：9
• PackingGroup：III
• Storage Condition：Complete packaging, light loading and light unloading, ventilated warehouse, away from open fire, high temperature, and stored separately from oxidant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Other Chemical additives
• Catalysts and Inorganic Chemicals Catalysts